Cas no 898415-18-4 (1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea)

• Product Name: 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea
• CAS No: 898415-18-4
• MF: C₂₀H₃₀FN₃O₃S
• MW: 411.533907413483
• CID: 6094319
• PubChem ID: 18574332
• Update Time: 2025-10-29

1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea
• 1-cyclohexyl-3-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]urea
• 1-cyclohexyl-3-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)urea
• 898415-18-4
• F2571-0109
• SR-01000913847-1
• SR-01000913847
• AKOS024660964
• 1-cyclohexyl-3-{2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]ethyl}urea

• Inchi： 1S/C20H30FN3O3S/c21-16-9-11-19(12-10-16)28(26,27)24-15-5-4-8-18(24)13-14-22-20(25)23-17-6-2-1-3-7-17/h9-12,17-18H,1-8,13-15H2,(H2,22,23,25)
• InChI Key： IPDWBDONPHTYJB-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NCCC1CCCCN1S(C1=CC=C(F)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 411.19919116g/mol
• Monoisotopic Mass: 411.19919116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.9Ų

Additional information on 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea

Professional Introduction to 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea (CAS No. 898415-18-4)

1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea, identified by its CAS number 898415-18-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyclohexyl moiety and a piperidine ring substituted with a 4-fluorobenzenesulfonyl group, contributes to its unique chemical properties and reactivity.

The structural composition of 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea is meticulously designed to enhance its biological activity. The cyclohexyl group provides steric hindrance, which can influence the compound's binding affinity to biological targets. Meanwhile, the piperidine ring, often used in drug design due to its favorable pharmacokinetic properties, is further modified with a 4-fluorobenzenesulfonyl substituent. This substitution not only introduces additional electronic effects but also enhances the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions play a crucial role in various biological processes and are often implicated in diseases such as cancer and inflammation. The compound 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea has been investigated as a potential PPI modulator due to its ability to disrupt specific protein-protein interactions without affecting other cellular processes.

One of the most compelling aspects of this molecule is its potential application in the treatment of neurological disorders. The piperidine scaffold is known to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Preclinical studies have demonstrated that derivatives of this class of compounds exhibit promising effects on neurotransmitter systems involved in mood regulation and cognitive function. The fluorine atom in the 4-fluorobenzenesulfonyl group further enhances the compound's bioavailability and metabolic stability, making it a more viable candidate for therapeutic use.

The synthesis of 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-fluorobenzenesulfonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to incorporate this moiety into complex molecular frameworks with high efficiency.

Efforts are ongoing to optimize the pharmacological properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. These studies not only provide valuable insights into the mechanisms of action but also guide the development of next-generation therapeutic agents.

The potential applications of 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea extend beyond CNS disorders. Preliminary data suggest that it may also have therapeutic effects on inflammatory diseases and metabolic disorders. The ability of this compound to modulate protein-protein interactions opens up new avenues for treating a wide range of diseases by targeting key signaling pathways involved in these conditions.

In conclusion, 1-cyclohexyl-3-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}urea represents a promising lead compound in pharmaceutical research. Its unique structural features and potential applications in treating various diseases make it a subject of intense investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this are poised to play a significant role in the next generation of drug development.